Isoarecolone

• CAS RN: 100752-88-3
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethanone
• InChI: InChI=1S/C8H13NO/c1-7(10)8-3-5-9(2)6-4-8/h3H,4-6H2,1-2H3
• InChI Key: YYJCSIKNHFNEQM-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CCN(CC1)C
• synonyms: isoarecolone; isoarecolone hydrochloride

Description

Isoarecolone is a chemical compound that belongs to the class of ketones. It is a yellowish-brown colored crystalline substance that has a strong odor. Isoarecolone is an important compound in the field of chemistry and biochemistry due to its various biological activities. This compound has been used as a synthetic intermediate in the preparation of various chemicals.

Mechanism Of Action

The exact mechanism of action of isoarecolone is not fully understood. However, it has been suggested that isoarecolone exerts its biological activities by inhibiting the growth of microorganisms and scavenging free radicals. Isoarecolone has also been found to modulate various signaling pathways in cells.

Biochemical And Physiological Effects

Isoarecolone has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacteria and fungi. Isoarecolone has also been found to have antioxidant and anti-inflammatory activities. Isoarecolone has been found to modulate the activity of various enzymes involved in cellular metabolism.

Advantages And Limitations For Lab Experiments

Isoarecolone has several advantages for lab experiments. It is a readily available compound that can be synthesized in the lab. Isoarecolone has been extensively studied for its biological activities, which makes it a good lead compound for the development of new drugs. However, isoarecolone has some limitations for lab experiments. It has a strong odor, which makes it difficult to handle. Isoarecolone is also unstable in the presence of light and air, which makes it difficult to store.

Future Directions

There are several future directions for the study of isoarecolone. Isoarecolone can be further studied for its biological activities. The mechanism of action of isoarecolone can be further elucidated. Isoarecolone can also be used as a lead compound for the development of new drugs. The synthesis of isoarecolone can be optimized to improve the yield and purity of the compound. The stability of isoarecolone can also be improved to make it easier to handle and store.
Conclusion:
Isoarecolone is an important compound in the field of chemistry and biochemistry due to its various biological activities. It has been extensively studied for its antibacterial, antifungal, and antiviral properties. Isoarecolone has also been found to have antioxidant and anti-inflammatory activities. Isoarecolone has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of isoarecolone, including further elucidation of its mechanism of action and optimization of its synthesis and stability.

Synthesis Methods

The synthesis of isoarecolone involves the reaction of arecolone with iodine and silver carbonate in the presence of acetone. This reaction leads to the formation of isoarecolone as a yellowish-brown crystalline solid. The yield of isoarecolone in this reaction is around 70%.

Scientific Research Applications

Isoarecolone has been extensively studied for its biological activities. It has been found to possess antibacterial, antifungal, and antiviral properties. Isoarecolone has also been found to have antioxidant and anti-inflammatory activities. Due to its various biological activities, isoarecolone has been used as a lead compound in the development of new drugs.